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Introduction

Sodium picramate (sodium 2-amino-4,6-dinitrophenoxide), the sodium salt of picramic acid, is
a specialized chemical compound with a rich history in industrial and laboratory settings. Its
molecular structure, featuring a nitro-substituted aromatic ring and an amino group, imparts
both stability and controlled reactivity, making it a valuable intermediate and reagent in organic
synthesis. While it is widely recognized for its role in the manufacture of dyes and pigments,
particularly for hair colorants, its applications extend to the synthesis of energetic materials and
as a building block for more complex organic molecules.[1][2] This document provides an
overview of its applications, key reactions, and detailed protocols for its use in a research and
development context.

Physicochemical Properties and Safety Information

Sodium picramate is a yellow-orange crystalline powder that is soluble in water. Its solubility in
agueous media makes it suitable for various chemical processes. However, it is a toxic and
flammable material that can be explosive under certain conditions, especially when dry.[3] It is
crucial to handle sodium picramate with appropriate safety precautions, including wearing
personal protective equipment and working in a well-ventilated area. When wetted with at least
20% water, its explosive properties are significantly reduced.[3]
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Table 1: Physicochemical Properties of Sodium Picramate

Property Value Reference
CAS Number 831-52-7 [3]
Molecular Formula CeHaN3NaOs [4]
Molecular Weight 221.10 g/mol [4]
Appearance Yellow-orange crystalline

powder
Melting Point Decomposes at 98.8 °C [4]
Boiling Point 386.3 °C at 760 mmHg [4]
Flash Point 187.5°C [4]
Solubility Soluble in water

Safety Precautions:

Toxic by inhalation and skin absorption.[3]

Flammable/combustible material; may be ignited by heat, sparks, or flames.[3]

Dried out material may explode if exposed to heat, flame, friction, or shock.[3]

Reacts vigorously with reducing agents, which can lead to detonation.[5]

Applications in Organic Synthesis

Sodium picramate's reactivity is centered around its amino and phenoxide functionalities, as
well as the electron-deficient nature of the aromatic ring due to the presence of two nitro
groups. This makes it a versatile precursor for a range of chemical transformations.

Intermediate in Dye Synthesis

Sodium picramate is a key intermediate in the production of various dyes, including acid dyes
and leather dyes.[1] Its primary application in this area is in the synthesis of azo dyes. The

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1233882?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Picramate
https://www.researchgate.net/figure/Structure-of-sodium-picramate-Chemical-formula-C-6-H-4-N-3-NaO-5-Chemical-name-Phenol_fig2_366829768
https://www.researchgate.net/figure/Structure-of-sodium-picramate-Chemical-formula-C-6-H-4-N-3-NaO-5-Chemical-name-Phenol_fig2_366829768
https://www.researchgate.net/figure/Structure-of-sodium-picramate-Chemical-formula-C-6-H-4-N-3-NaO-5-Chemical-name-Phenol_fig2_366829768
https://www.researchgate.net/figure/Structure-of-sodium-picramate-Chemical-formula-C-6-H-4-N-3-NaO-5-Chemical-name-Phenol_fig2_366829768
https://www.researchgate.net/figure/Structure-of-sodium-picramate-Chemical-formula-C-6-H-4-N-3-NaO-5-Chemical-name-Phenol_fig2_366829768
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Picramate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Picramate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Picramate
https://m.youtube.com/watch?v=csIaG0QV7Oo
https://www.benchchem.com/product/b1233882?utm_src=pdf-body
https://www.benchchem.com/product/b1233882?utm_src=pdf-body
https://www.cosmeticsinfo.org/ingredient/sodium-picramate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

amino group on the picramate ring can be diazotized and then coupled with a suitable coupling
component to form a highly colored azo compound.

Precursor for Energetic Materials

The diazotization of picramic acid, which is readily prepared from sodium picramate, is a well-
established route to the primary explosive diazodinitrophenol (DDNP). This application
highlights the utility of sodium picramate in the synthesis of highly functionalized and
energetic molecules.

Experimental Protocols
Protocol 1: Preparation of Picramic Acid from Sodium
Picramate

This protocol describes the conversion of sodium picramate to picramic acid, which is often
the first step before its use in reactions requiring the free amino group under acidic conditions,
such as diazotization.

Materials:

Sodium picramate

¢ Distilled or deionized water

e Concentrated Hydrochloric Acid (HCI)

o Beakers

e Stirring rod

e Heating plate

Filtration apparatus (e.g., Buchner funnel and flask)

Procedure:
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 In a suitable beaker, dissolve sodium picramate in distilled water with vigorous stirring and
heating to 95-100 °C to form a saturated solution.[3]

» While maintaining vigorous stirring, slowly add concentrated HCI dropwise to the hot
solution.[3] The addition of acid will cause the precipitation of picramic acid.

e Continue adding HCI until no further precipitation is observed. An excess of acid is used to
ensure complete conversion.

» Allow the mixture to cool, which will further promote the precipitation of picramic acid.
« Isolate the precipitated picramic acid by vacuum filtration.
e Wash the collected solid with cold water to remove any remaining salts.

o The purified picramic acid can then be dried for use in subsequent steps.

Protocol 2: Synthesis of Diazodinitrophenol (DDNP) via
Diazotization of Picramic Acid

This protocol outlines the synthesis of DDNP from picramic acid. Extreme caution is advised as
DDNP is a primary explosive. This synthesis should only be performed by trained professionals
in a controlled laboratory setting with appropriate safety measures in place.

Materials:

¢ Picramic acid (prepared from sodium picramate as in Protocol 1)
e Hydrochloric acid (concentrated)

e Sodium nitrite (NaNO2)

« Distilled water

e |ce bath

» Reaction vessel with stirring and temperature control
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Procedure:

e Prepare an aqueous suspension of picramic acid in a reaction vessel by mixing it with water
and an excess of a suitable acid, such as hydrochloric acid.[6]

e Cool the mixture to a temperature of about 10 °C using an ice bath while stirring
continuously.[6]

e Prepare a solution of sodium nitrite in water.

o Slowly and gradually add the sodium nitrite solution to the cooled and stirred picramic acid
suspension.[6] Maintain the temperature between 8-12 °C during the addition.[6] The rate of
addition should be controlled to prevent a rapid exothermic reaction.

» After the addition is complete, continue to stir the reaction mixture at the same temperature
for approximately one hour to ensure the reaction goes to completion.[6]

e The precipitated DDNP can then be isolated by filtration. The product should be washed with
cold water and stored wet, as dry DDNP is highly sensitive to shock, friction, and heat.

Reaction Workflow and Mechanisms

The diazotization of the amino group on the picramic acid ring is a fundamental reaction that
opens up a wide range of synthetic possibilities.

Synthetic Pathways
Coupling Partner
(e.g., Phenol, Naphthol)

Azo Dyes
Diazodinitrophenol
(Intramolecular Cyclization)

A

Starting Material Preparation

Acidification (e.g., HCI) Picramic Acid

Diazonium Salt

NaNOz, HCI, 0-5 °C

Sodium Picramate Picramic Acid

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://patents.google.com/patent/US2408059A/en
https://patents.google.com/patent/US2408059A/en
https://patents.google.com/patent/US2408059A/en
https://patents.google.com/patent/US2408059A/en
https://patents.google.com/patent/US2408059A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for the synthesis of derivatives from sodium picramate.

The electron-withdrawing nitro groups on the picramate ring also activate it towards
nucleophilic aromatic substitution (SNAr), although specific examples with detailed protocols
are less commonly reported in readily available literature. In such reactions, a strong
nucleophile can potentially displace one of the nitro groups or the amino group under specific
conditions.

Conclusion

Sodium picramate is a valuable reagent with specific and important applications in organic
synthesis, particularly as a precursor for dyes and energetic materials. While its broader utility
as a general building block for complex molecules in areas like drug development is not as
extensively documented, its inherent reactivity suggests potential for further exploration. The
protocols provided herein for the preparation of picramic acid and the synthesis of DDNP serve
as a foundation for researchers interested in the chemistry of this versatile compound. As with
any energetic or toxic material, all work with sodium picramate and its derivatives should be
conducted with strict adherence to safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium Picramate: A Versatile Reagent in Organic
Synthesis - Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1233882#sodium-picramate-as-a-reagent-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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